2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-methylpiperidin-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C12H19N3OS/c1-9-3-5-15(6-4-9)7-11(16)14-12-13-10(2)8-17-12/h8-9H,3-7H2,1-2H3,(H,13,14,16)
• InChI Key: IDNZDGOMZXWQPT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=NC(=CS2)C
• Molecular Formula: C12H19N3OS
• Molecular Weight: 253.37 g/mol

Description

2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide, also known as MTAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential therapeutic properties. In

Mechanism of Action

The exact mechanism of action of 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is not fully understood, but it is believed to act as a modulator of the sigma-1 receptor. This receptor is involved in a variety of cellular processes, including calcium signaling and protein folding. By modulating this receptor, 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide may be able to protect cells from oxidative stress and other damaging factors.
Biochemical and Physiological Effects
2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to have a variety of biochemical and physiological effects. In animal studies, 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to improve cognitive function and reduce inflammation in the brain. Additionally, 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to have antioxidant properties and may be able to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its high purity and stability. Additionally, 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been extensively studied and its properties are well characterized. However, one limitation of using 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is that it may not be suitable for all types of experiments, as its effects may be specific to certain cell types or biological systems.

Future Directions

There are many potential future directions for research on 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide. One area of interest is the development of 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide-based therapies for neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide and its effects on different biological systems. Finally, the development of new synthesis methods for 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide may allow for the production of larger quantities of this compound, which could facilitate further research.

Scientific Research Applications

2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In particular, 2-(4-methyl-1-piperidinyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.